4-(Naphthalen-2-ylsulfanyl)but-2-yn-1-yl 4-nitrobenzoate
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Description
4-(Naphthalen-2-ylsulfanyl)but-2-yn-1-yl 4-nitrobenzoate is an organic compound that features a naphthalene ring, a but-2-yn-1-yl group, and a nitrobenzoate ester
Properties
Molecular Formula |
C21H15NO4S |
|---|---|
Molecular Weight |
377.4 g/mol |
IUPAC Name |
4-naphthalen-2-ylsulfanylbut-2-ynyl 4-nitrobenzoate |
InChI |
InChI=1S/C21H15NO4S/c23-21(17-7-10-19(11-8-17)22(24)25)26-13-3-4-14-27-20-12-9-16-5-1-2-6-18(16)15-20/h1-2,5-12,15H,13-14H2 |
InChI Key |
MNLYDAQDJRAMFU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)SCC#CCOC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Naphthalen-2-ylsulfanyl)but-2-yn-1-yl 4-nitrobenzoate typically involves the following steps:
Formation of the Naphthalen-2-ylsulfanyl Group: This can be achieved by reacting naphthalene-2-thiol with an appropriate alkyne under basic conditions.
Coupling with But-2-yn-1-yl Group: The naphthalen-2-ylsulfanyl group is then coupled with a but-2-yn-1-yl halide in the presence of a palladium catalyst.
Esterification with 4-Nitrobenzoic Acid: The final step involves esterification of the resulting compound with 4-nitrobenzoic acid using a dehydrating agent such as dicyclohexylcarbodiimide (DCC).
Industrial Production Methods
While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using continuous flow reactors, and ensuring the purity and yield of the final product.
Chemical Reactions Analysis
Types of Reactions
4-(Naphthalen-2-ylsulfanyl)but-2-yn-1-yl 4-nitrobenzoate can undergo various chemical reactions, including:
Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: The nitro group can be reduced to an amine using reducing agents such as lithium aluminum hydride or catalytic hydrogenation.
Substitution: The ester group can undergo nucleophilic substitution reactions with nucleophiles like amines or alcohols.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.
Reduction: Lithium aluminum hydride, catalytic hydrogenation.
Substitution: Amines, alcohols.
Major Products Formed
Oxidation: Sulfoxide or sulfone derivatives.
Reduction: Amino derivatives.
Substitution: Amide or ester derivatives.
Scientific Research Applications
4-(Naphthalen-2-ylsulfanyl)but-2-yn-1-yl 4-nitrobenzoate has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.
Biology: Potential use in studying enzyme interactions and as a probe in biochemical assays.
Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of advanced materials and as an intermediate in the synthesis of dyes and pigments.
Mechanism of Action
The mechanism of action of 4-(Naphthalen-2-ylsulfanyl)but-2-yn-1-yl 4-nitrobenzoate involves its interaction with specific molecular targets and pathways:
Molecular Targets: Enzymes, receptors, and proteins that interact with the sulfanyl, alkyne, and nitrobenzoate groups.
Pathways Involved: The compound may modulate signaling pathways related to inflammation, cell proliferation, and apoptosis.
Comparison with Similar Compounds
Similar Compounds
4-(Naphthalen-2-ylsulfanyl)but-2-yn-1-yl benzoate: Lacks the nitro group, which may affect its reactivity and biological activity.
4-(Naphthalen-2-ylsulfanyl)but-2-yn-1-yl 4-methylbenzoate: Contains a methyl group instead of a nitro group, leading to different chemical and biological properties.
Uniqueness
4-(Naphthalen-2-ylsulfanyl)but-2-yn-1-yl 4-nitrobenzoate is unique due to the presence of the nitro group, which imparts distinct electronic and steric effects. This influences its reactivity, making it a valuable compound for various applications in research and industry.
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